N-[(1-Aminocyclohexyl)methyl]acetamide hydrochloride
Overview
Description
N-[(1-Aminocyclohexyl)methyl]acetamide hydrochloride, also known as ACHC, is a chemical compound used in scientific research for its potential as a therapeutic agent. ACHC belongs to the category of cyclohexylamines and has been shown to have promising effects on the central nervous system.
Mechanism of Action
N-[(1-Aminocyclohexyl)methyl]acetamide hydrochloride is believed to exert its effects on the central nervous system by binding to the glycine site of the NMDA receptor. This binding enhances the activity of the receptor and promotes the release of neurotrophic factors, which are important for neuronal survival and growth. This compound also has the ability to inhibit the activity of glutamate transporters, which can lead to increased glutamate levels in the synaptic cleft and enhanced NMDA receptor activity.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects on the central nervous system. It has been shown to enhance long-term potentiation, which is a process involved in learning and memory. This compound has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is important for neuronal survival and growth. Additionally, this compound has been shown to have antioxidant and anti-inflammatory effects, which can protect against neuronal damage.
Advantages and Limitations for Lab Experiments
One advantage of using N-[(1-Aminocyclohexyl)methyl]acetamide hydrochloride in lab experiments is its specificity for the glycine site of the NMDA receptor. This allows for targeted modulation of the receptor without affecting other neurotransmitter systems. However, one limitation of using this compound is its relatively low potency compared to other NMDA receptor modulators. This can make it difficult to achieve the desired effects at lower concentrations.
Future Directions
There are several future directions for the study of N-[(1-Aminocyclohexyl)methyl]acetamide hydrochloride. One direction is to further investigate its potential therapeutic effects in neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential as a treatment for addiction, as it has been shown to reduce drug-seeking behavior in animal models. Additionally, further research is needed to optimize the synthesis method and improve the potency of this compound as a therapeutic agent.
Conclusion:
In conclusion, this compound is a promising compound for scientific research due to its potential therapeutic effects on the central nervous system. Its ability to modulate the activity of the NMDA receptor and promote the release of neurotrophic factors makes it a valuable tool for studying learning and memory processes, as well as neurodegenerative and addictive disorders. While there are limitations to its use in lab experiments, further research is needed to fully explore its potential as a therapeutic agent.
Scientific Research Applications
N-[(1-Aminocyclohexyl)methyl]acetamide hydrochloride has been shown to have potential therapeutic effects on the central nervous system. It has been studied for its ability to modulate the activity of N-methyl-D-aspartate (NMDA) receptors, which are involved in learning and memory processes. This compound has also been shown to have neuroprotective effects against excitotoxicity, which is a pathological process that can lead to neuronal death.
Properties
IUPAC Name |
N-[(1-aminocyclohexyl)methyl]acetamide;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O.ClH/c1-8(12)11-7-9(10)5-3-2-4-6-9;/h2-7,10H2,1H3,(H,11,12);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSGMOEZZYMLNRG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCC1(CCCCC1)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.